5,5'-(1,3,5,7-tetraoxo-5,7-dihydropyrrolo[3,4-f]isoindole-2,6(1H,3H)-diyl)diisophthalic acid

• IUPAC Name: 5-[2-(3,5-dicarboxyphenyl)-1,3,5,7-tetraoxopyrrolo[3,4-f]isoindol-6-yl]benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C26H12N2O12/c29-19-15-7-17-18(22(32)28(21(17)31)14-5-11(25(37)38)2-12(6-14)26(39)40)8-16(15)20(30)27(19)13-3-9(23(33)34)1-10(4-13)24(35)36/h1-8H,(H,33,34)(H,35,36)(H,37,38)(H,39,40)
• InChI Key: VNXPQNLCRTWKSB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(=O)O)N2C(=O)C3=CC4=C(C=C3C2=O)C(=O)N(C4=O)C5=CC(=CC(=C5)C(=O)O)C(=O)O)C(=O)O
• Molecular Formula: C26H12N2O12
• Molecular Weight: 544.4 g/mol

Description

The compound “5,5’-(1,3,5,7-tetraoxo-5,7-dihydropyrrolo[3,4-f]isoindole-2,6(1H,3H)-diyl)diisophthalic acid” is a complex organic molecule. It contains a pyrroloisoindole core, which is a type of polycyclic aromatic compound. This core is substituted with isophthalic acid groups at the 5,5’ positions.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be expected to have a high degree of conjugation and aromaticity due to the presence of the pyrroloisoindole core. This could potentially give the compound interesting optical and electronic properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its molecular structure. For this compound, the presence of the aromatic core and carboxylic acid groups could influence its solubility, melting point, and other properties.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific studies on this compound, it’s difficult to predict its mechanism of action.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas like materials science, pharmaceuticals, and more. Future research could explore the synthesis, properties, and potential applications of this compound.